Levopropoxyphene hydrochloride

• Molecular Formula: C22H30ClNO2
• Molecular Weight: 375.9 g/mol
• IUPAC Name: [(2R,3R)-4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl] propanoate;hydron;chloride
• InChI: InChI=1S/C22H29NO2.ClH/c1-5-21(24)25-22(18(2)17-23(3)4,20-14-10-7-11-15-20)16-19-12-8-6-9-13-19;/h6-15,18H,5,16-17H2,1-4H3;1H/t18-,22-;/m1./s1
• InChI Key: QMQBBUPJKANITL-TVNLMDKXSA-N
• Isomeric SMILES: [H+].CCC(=O)O[C@@](CC1=CC=CC=C1)(C2=CC=CC=C2)[C@H](C)CN(C)C.[Cl-]
• Canonical SMILES: [H+].CCC(=O)OC(CC1=CC=CC=C1)(C2=CC=CC=C2)C(C)CN(C)C.[Cl-]

Description

Levopropoxyphene hydrochloride is a hydrochloride. It contains a levopropoxyphene.

Scientific Research Applications

• Pharmaco-Toxicological Properties of Drug Combinations : A study investigated the pharmaco-toxicological properties of a drug based on Ornidazole and Levamisole hydrochloride. The study, conducted at the Stavropol State Agrarian University, assessed acute and chronic toxicity, irritant effect, and changes in hematological and biochemical profiles of laboratory animals. It was found that the drug did not have a pronounced subchronic toxicity or irritant effect, indicating its moderate safety profile (Butenko, Orobets, & Kireev, 2023).

• Antiarrhythmic Characteristics : Research on the inhibitory effects of levo-phenoprolamine hydrochloride on experimental arrhythmias showed that it could inhibit ventricular arrhythmias induced by intravenous injection in animal models. This study suggests the potential antiarrhythmic capabilities of related compounds, which could be relevant in developing treatments for heart conditions (Hu Xiao, 2002).

• Metabolic Profile in Humans : A study on the identification of in vivo metabolites of Levophencynonate in human plasma and urine found several metabolites, providing an important basis for clinical application and further study of this compound. This research aids in understanding the body's processing of such drugs, which is crucial for their safe and effective use (Li, Shi, Si, Cheng, & Qi, 2017).

• Effects on Human Fibroblasts : Another study investigated the effects of levocabastine hydrochloride on human Tenon’s capsule fibroblasts. It was found that Levocabastine hydrochloride significantly inhibited the proliferation of fibroblasts, which has implications for treatments involving cellular growth and repair (Asaoka, Nakagamil, Zhu, Liu, & Hotta, 2009).